![molecular formula C32H31O15+ B1248503 Malvidin 3-(6''-p-caffeyglucoside)](/img/structure/B1248503.png)
Malvidin 3-(6''-p-caffeyglucoside)
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Overview
Description
Malvidin 3-O-{6-O-[(E)-caffeoyl]-beta-D-glucoside} is an anthocyanin cation that is malvidin substituted at position 3 by a 6-O-(E-caffeoyl)-beta-D-glucosyl residue. It is a beta-D-glucoside, an anthocyanin cation, an aromatic ether, a cinnamate ester, a monosaccharide derivative and a polyphenol. It derives from a malvidin and a trans-caffeic acid.
Scientific Research Applications
Stability in Model Wine Solutions
- Malvidin 3-O-glucoside, a common anthocyanin in grapes and red wines, exhibits stability changes when combined with hydroxycinnamic acids like caffeic acid. This combination can lead to new pigment derivatives, suggesting potential applications in wine color stabilization and enhancement (Sáenz-Navajas, Tena, & Fernández-Zurbano, 2009).
Reactivity with Organic Acids
- Malvidin 3-O-glucoside's reaction with o-quinones, like those from caftaric acid, forms various colored and colorless compounds, highlighting its potential in creating diverse color profiles in food and beverage products (Sarni-Manchado, Cheynier, & Moutounet, 1997).
Color Enhancement in Red Wine
- In red wines, malvidin 3-glucoside derivatives like malvidin 3-(6- O - p -coumaryl)glucoside can significantly impact color expression. This is important for understanding and manipulating wine aesthetics (Lambert et al., 2011).
Antioxidant Properties
- Acylation of malvidin 3-glucoside with certain acids like caffeic acid enhances its antioxidant properties. This is crucial for applications in food preservation and possibly in health supplements (Azevedo et al., 2011).
Cardioprotective Effects
- Malvidin demonstrates cardioprotective effects by restoring endogenous antioxidants and reducing lipid peroxidation levels. This suggests its potential in medical applications, particularly in heart disease treatment (Wei et al., 2017).
Pyranoanthocyanin Formation Efficiency
- The formation of stable pyranoanthocyanins, which are more resistant to pH and storage changes, can be optimized by selecting specific anthocyanin substitutions like malvidin 3-O-glycosides. This has implications for food coloring and stability (Miyagusuku-Cruzado, Voss, & Giusti, 2021).
properties
Molecular Formula |
C32H31O15+ |
---|---|
Molecular Weight |
655.6 g/mol |
IUPAC Name |
[(2R,3S,4S,5R,6S)-6-[5,7-dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)chromenylium-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate |
InChI |
InChI=1S/C32H30O15/c1-42-22-8-15(9-23(43-2)27(22)38)31-24(12-17-19(35)10-16(33)11-21(17)45-31)46-32-30(41)29(40)28(39)25(47-32)13-44-26(37)6-4-14-3-5-18(34)20(36)7-14/h3-12,25,28-30,32,39-41H,13H2,1-2H3,(H4-,33,34,35,36,37,38)/p+1/t25-,28-,29+,30-,32-/m1/s1 |
InChI Key |
LIEHUFTYLLDHTI-KWNZYCHBSA-O |
Isomeric SMILES |
COC1=CC(=CC(=C1O)OC)C2=[O+]C3=CC(=CC(=C3C=C2O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)COC(=O)/C=C/C5=CC(=C(C=C5)O)O)O)O)O)O)O |
Canonical SMILES |
COC1=CC(=CC(=C1O)OC)C2=[O+]C3=CC(=CC(=C3C=C2OC4C(C(C(C(O4)COC(=O)C=CC5=CC(=C(C=C5)O)O)O)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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